N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide

• IUPAC Name: N-[(2,5-dimethylphenyl)carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H14N2OS2/c1-9-5-6-10(2)11(8-9)15-14(18)16-13(17)12-4-3-7-19-12/h3-8H,1-2H3,(H2,15,16,17,18)
• InChI Key: XMPXUKWQNOIGQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=S)NC(=O)C2=CC=CS2
• Molecular Formula: C14H14N2OS2
• Molecular Weight: 290.4 g/mol

Description

N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide, commonly known as DTC or DTCA, is a synthetic compound that has been widely used in scientific research to investigate its potential therapeutic effects.

Mechanism of Action

The exact mechanism of action of DTC is still not fully understood, but it is believed to act through multiple pathways. One proposed mechanism is the inhibition of the enzyme carbonic anhydrase, which plays a role in various physiological processes, including acid-base balance, ion transport, and bone resorption. Another proposed mechanism is the modulation of the activity of various signaling pathways, including the PI3K/Akt/mTOR and MAPK/ERK pathways.
Biochemical and Physiological Effects
DTC has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, modulation of gene expression, reduction of inflammation, and improvement of insulin sensitivity. These effects have been observed in both in vitro and in vivo studies, suggesting that DTC has potential therapeutic applications in various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DTC in lab experiments is its high potency and selectivity, which allows for the investigation of specific pathways and targets. DTC is also relatively easy to synthesize and has a long shelf life, making it a cost-effective reagent for research purposes. However, one of the limitations of using DTC is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for the research and development of DTC. One potential direction is the optimization of the synthesis method to improve the yield and purity of DTC. Another direction is the investigation of the potential therapeutic effects of DTC in other diseases, such as cardiovascular disease and autoimmune disorders. Additionally, the development of DTC analogs with improved potency and selectivity could lead to the discovery of novel therapeutic agents. Finally, the elucidation of the exact mechanism of action of DTC could provide insights into the underlying pathways and targets involved in various diseases.

Synthesis Methods

DTC can be synthesized through a multi-step process involving the reaction of 2,5-dimethylaniline with carbon disulfide, followed by a series of reactions with various reagents to form the final product. The synthesis method has been well documented in the literature, and various modifications have been proposed to improve the yield and purity of DTC.

Scientific Research Applications

DTC has been extensively studied for its potential therapeutic effects in various diseases, including cancer, diabetes, and neurodegenerative disorders. In cancer research, DTC has been shown to inhibit the growth of tumor cells by inducing apoptosis and suppressing angiogenesis. In diabetes research, DTC has been found to improve insulin sensitivity and reduce blood glucose levels. In neurodegenerative disorder research, DTC has been shown to protect neurons from oxidative stress and inflammation.